Black PN

Specification

• Description: Brilliant black BN is a sulfonated azo dye with antiviral activity. It reduces the infectivity of enterovirus 71 (EV71) in rhabdomyosarcoma cells (IC50 = 10.1 µM) via inhibition of viral entry. Formulations containing brilliant black BN have commonly been used as food color additives.; Brilliant Black BN (BB) is a azo dye which is basically a tetra sodium salt. It is a synthetic dye mainly used as food additive. It is used as colouring agent to enhance the appearance. It is usually used in jellies, brown sauces and cake mixes.
• CAS No.: 2519-30-4
• Molecular Formula: C28H21N5NaO14S4
• Molecular Weight: 802.7 g/mol
• IUPAC Name: tetrasodium;4-acetamido-5-hydroxy-6-[[7-sulfonato-4-[(4-sulfonatophenyl)diazenyl]naphthalen-1-yl]diazenyl]naphthalene-1,7-disulfonate
• Standard InChI: InChI=1S/C28H21N5O14S4.Na/c1-14(34)29-23-10-11-24(50(42,43)44)20-13-25(51(45,46)47)27(28(35)26(20)23)33-32-22-9-8-21(18-7-6-17(12-19(18)22)49(39,40)41)31-30-15-2-4-16(5-3-15)48(36,37)38;/h2-13,35H,1H3,(H,29,34)(H,36,37,38)(H,39,40,41)(H,42,43,44)(H,45,46,47)
• Standard InChI Key: IZLSHSYQPYPPRM-UHFFFAOYSA-N
• Isomeric SMILES: CC(=O)NC1=C2C(=C(C=C1)S(=O)(=O)[O-])C=C(/C(=N/NC3=C4C=C(C=CC4=C(C=C3)N=NC5=CC=C(C=C5)S(=O)(=O)[O-])S(=O)(=O)[O-])/C2=O)S(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+]
• SMILES: CC(=O)NC1=C2C(=C(C=C1)S(=O)(=O)[O-])C=C(C(=C2O)N=NC3=C4C=C(C=CC4=C(C=C3)N=NC5=CC=C(C=C5)S(=O)(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+]
• Canonical SMILES: CC(=O)NC1=C2C(=C(C=C1)S(=O)(=O)O)C=C(C(=C2O)N=NC3=C4C=C(C=CC4=C(C=C3)N=NC5=CC=C(C=C5)S(=O)(=O)O)S(=O)(=O)O)S(=O)(=O)O.[Na]